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Compound of Interest

Compound Name: 2-Ethylnaphthalene

Cat. No.: B165323

2-Ethylnaphthalene: A Technical Overview

Audience: Researchers, scientists, and drug development professionals.

This guide provides a concise summary of the fundamental physicochemical properties of 2-
Ethylnaphthalene, a polycyclic aromatic hydrocarbon. The information is presented in a
structured format to facilitate its use in research and development contexts.

Physicochemical Data

The core molecular and physical properties of 2-Ethylnaphthalene are summarized below.
This data is essential for experimental design, analytical method development, and
computational modeling.
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Parameter

Value

Source

Molecular Formula

Ci2H12

PubChem[1], NIST[2][3]

Sigma-Aldrich, Santa Cruz

C10H7C2Hs )
Biotechnology[4]

] PubChem[1], Sigma-Aldrich,

Molecular Weight 156.22 g/mol )
Santa Cruz Biotechnology[4]

156.2237 g/mol NIST[2][3]
Physical Description Colorless liquid PubChem[1]
Boiling Point 251-252 °C Sigma-Aldrich
Melting Point -7.0°C
Density 0.992 g/mL at 25 °C Sigma-Aldrich
Refractive Index n20/D 1.599 Sigma-Aldrich

Logical Relationship of Molecular Formula

The chemical structure of 2-Ethylnaphthalene consists of a naphthalene core substituted with
an ethyl group. This relationship can be visualized as follows:
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Click to download full resolution via product page

Figure 1: Formation of 2-Ethylnaphthalene from a naphthalene core and an ethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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